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Introduction

Hydroxysodalite (HSOD), a member of the sodalite family of zeolites, presents a promising
material for the separation of hydrogen (Hz) from methane (CHa4). Its uniform microporous
structure, with a pore diameter of approximately 2.8 A, allows for effective molecular sieving,
enabling the preferential passage of smaller hydrogen molecules while restricting the larger
methane molecules.[1][2] This property makes hydroxysodalite membranes a candidate for
applications in hydrogen purification, natural gas sweetening, and various industrial processes
requiring the separation of these two gases.[3]

These application notes provide an overview of the synthesis of hydroxysodalite membranes
and their performance in Hz/CHa separation. Detailed experimental protocols for the synthesis
of hydroxysodalite crystals and membranes, as well as gas permeation testing, are outlined to
guide researchers in this field.

Separation Performance of Hydroxysodalite
Membranes

The effectiveness of a hydroxysodalite membrane for gas separation is primarily evaluated
based on its hydrogen permeance and its H2/CHa selectivity. Several factors, including the
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synthesis conditions of the hydroxysodalite crystals, the membrane fabrication process, and
post-synthesis treatments, significantly influence these performance metrics.

Parameter Value Conditions Reference
H2 Permeance 3224 Barrer Seed size effect study  [1][4]
CH4 Permeance 611 Barrer Seed size effect study  [1][4]
H2/CHa Selectivity 5.28 Seed size effect study  [1][4]

Seed size effect study
H2> Permeance 279 Barrer [1][4]
(larger seeds)

Seed size effect study
CHa Permeance 45 Barrer [1114]
(larger seeds)

o Seed size effect study
H2/CHa Selectivity 6.20 [1][4]
(larger seeds)

Experimental Protocols
Protocol 1: Hydrothermal Synthesis of Hydroxysodalite
Crystals

This protocol details the hydrothermal synthesis of hydroxysodalite crystals, which can be
used as seeds for membrane growth.

Materials:

Sodium hydroxide (NaOH)

Sodium aluminate (NaAlO2)

Silica source (e.g., silica foam, sodium metasilicate pentahydrate)[5][6]

Deionized water

Equipment:
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Polypropylene bottle[6]

Autoclave or oven

Centrifuge

Drying oven

Procedure:

Preparation of Aluminate Solution: Dissolve sodium hydroxide and sodium aluminate in
deionized water. For example, mix 33.5 g of NaOH and 2.5 g of NaAlO:z in 70 g of deionized
water.[6]

Preparation of Silicate Solution: Dissolve sodium hydroxide and a silica source in deionized
water. For instance, dissolve 30 g of NaOH and 6.5 g of sodium metasilicate pentahydrate in
70 g of water.[6]

Mixing: Add the silicate solution to the aluminate solution and stir the resulting mixture for
one hour to ensure a homogeneous solution.[6]

Hydrothermal Synthesis: Transfer the final solution into a Teflon-lined autoclave and heat it at
a specific temperature for a defined period. A typical condition is 80°C for 20 hours.[6]

Product Recovery: After synthesis, wash the resulting powder with deionized water until the
pH is neutral.

Drying: Dry the washed powder in an oven, for example, at 100°C overnight.[7]

Protocol 2: Synthesis of Hydroxysodalite Membrane on
a Porous Support

This protocol describes the fabrication of a hydroxysodalite membrane on a porous support

via a secondary (seeded) growth method.

Materials:

Porous support (e.g., tubular a-alumina)
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Hydroxysodalite seed crystals (from Protocol 1)

Synthesis solution (prepared as in Protocol 1)

Equipment:

Ultrasonic bath

Autoclave or oven

Procedure:

Support Preparation: Clean the porous support by sonicating it in acetone for approximately
3 minutes.[8]

Seeding: Apply the synthesized hydroxysodalite seed crystals onto the surface of the
support. The method of seeding can vary, but a common approach is to dip-coat the support
in a suspension of the seed crystals.

Secondary Growth: Place the seeded support into the hydrothermal synthesis solution within
a Teflon-lined autoclave.

Hydrothermal Synthesis: Heat the autoclave to the desired temperature for a specific
duration to grow an inter-grown membrane layer. The thickness of the membrane can be
controlled by adjusting the synthesis time.[1]

Washing and Drying: After the secondary growth, carefully wash the membrane with
deionized water and dry it. The dehydration temperature can significantly impact the
membrane's performance, with drying at 100°C showing good selectivity.[2][8]

Protocol 3: Gas Permeation Measurement

This protocol outlines the procedure for measuring the H2 and CHa4 permeation through the

fabricated hydroxysodalite membrane to determine its separation performance.

Equipment:
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o Gas permeation setup (including gas supply, pressure controllers, membrane module, and
permeate flow meter)

e Vacuum pump
Procedure:

e Membrane Installation: Mount the hydroxysodalite membrane in the gas permeation
module, ensuring a proper seal.

o System Evacuation: Evacuate the entire system to remove any residual gases.

o Feed Gas Introduction: Introduce the feed gas (pure Hz or CHa) to the feed side of the
membrane at a controlled pressure.

o Permeate Flow Measurement: Measure the flow rate of the gas that permeates through the
membrane to the permeate side, which is typically kept at a lower pressure (e.g., vacuum or
atmospheric pressure).

e Permeance Calculation: Calculate the gas permeance using the measured permeate flow
rate, the membrane area, and the pressure difference across the membrane.

o Selectivity Calculation: The ideal selectivity for H2/CHa is calculated as the ratio of the Hz
permeance to the CH4 permeance.

Visualizations

}—»‘ Gas Permeation (Hz, CHo) } } Permeance & Selectivity
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Caption: Experimental workflow for H2/CHa separation using hydroxysodalite membranes.

s
-
’

Hydroxysodalite Merfibrane

CHa4 (Retentate)

Hz (Permeate)

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b1173353?utm_src=pdf-body-img
https://www.benchchem.com/product/b1173353?utm_src=pdf-body
https://www.benchchem.com/product/b1173353?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1173353?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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